Cas no 10074-42-7 (Lithium;cyclohexane)

Lithium;cyclohexane structure

Product Name:Lithium;cyclohexane

CAS No:10074-42-7

Molecular Formula:C₆H₁₁Li

Molecular Weight:90.09254

CID:1128640

PubChem ID:11658284

Lithium;cyclohexane Properties

Names and Identifiers

- cyclohexyl-lithium
- cyclohexyllithium
- Lithium, cyclohexyl-
- CTK0G8662
- lithium
- AGN-PC-00DKI4
- lithium,cyclohexane
- cyclohexane
- DTXSID60470124
- 10074-42-7
- +Expand
- InChIKey： CSAVSMMDPWGPHI-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H11.Li/c1-2-4-6-5-3-1;/h1H,2-6H2;/q-1;+1
- SMILES： [Li+].C1CC[CH-]CC1

Computed Properties

Exact Mass: 89.10125
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 90.10207879g/mol
Heavy Atom Count: 7
Complexity: 31.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

Lithium;cyclohexane Related Literature

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Ziqiang Wang,Xiang Ren,Xifeng Shi,Abdullah M. Asiri,Liang Wang,Xiaonian Li,Xuping Sun,Qiuju Zhang,Hongjing Wang J. Mater. Chem. A, 2018,6, 3864-3868
2. Organizing multivalency in carbohydrate recognition

Christian Müller,Guillaume Despras,Thisbe K. Lindhorst Chem. Soc. Rev., 2016,45, 3275-3302
3. Reply to Comment on “Multimodal coupling of optical transitions and plasmonic oscillations in rhodamine B modified gold nanoparticles” by I. Blakey†

Magdalena Stobiecka,Maria Hepel Phys. Chem. Chem. Phys., 2011,13, 16446-16448
4. Apically linked iron(ii) α-dioximate and α-oximehydrazonate bis-clathrochelates: synthesis, structure and electrocatalytic properties†

Irina G. Belaya,Semen V. Svidlov,Alexander V. Dolganov,Genrikh E. Zelinskii,Tamara V. Potapova,Anna V. Vologzhanina,Oleg A. Varzatskii,Yan Z. Voloshin Dalton Trans., 2013,42, 13667-13678
5. Effective uranium(vi) sorption from alkaline media using bi-functionalized silica-coated magnetic nanoparticles†

X. T. Chen,L. F. He,R. Z. Liu,C. Zhang,B. Liu,Y. P. Tang RSC Adv., 2015,5, 56658-56665
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Green Chem., 2020,22, 4377-4377
7. A flame-retardant polymer electrolyte for high performance lithium metal batteries with an expanded operation temperature†

Jingwei Xiang,Yi Zhang,Bao Zhang,Lixia Yuan,Xueting Liu,Zexiao Cheng,Yan Yang,Xinxin Zhang,Zhen Li,Yue Shen,Jianjun Jiang,Yunhui Huang Energy Environ. Sci., 2021,14, 3510-3521
8. Catalyst- and reagent-free 1,6-hydrophosphonylation of p-quinone methides: a practical approach for the synthesis of diarylmethyl phosphine oxides†

Yogesh N. Aher Org. Biomol. Chem., 2019,17, 7536-7546
9. Facile fabrication of a modified polyamide acid porous membrane for uranium enrichment in wastewater†

Zhiming Mi,Lingjun Meng,Junman Wang,Lintao Liao,Yangyang Huang,Kaiyang Zhang,Jingling Xiao,Tongtong Xie,Yuhang Yan,Yiping Zhong,Zhixiao Liu New J. Chem., 2023,47, 14364-14373
10. Dinuclear manganese alkoxide complexes as catalysts for C–N bond cleavage of simple tertiary N,N-dialkylamides to give esters†

Haruki Nagae,Takahiro Hirai,Daiki Kato,Shusei Soma,Shin-ya Akebi,Kazushi Mashima Chem. Sci., 2019,10, 2860-2868

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